Ethyl 3-(pyrimidin-5-yl)propanoate
Cat. No. B8700633
M. Wt: 180.20 g/mol
InChI Key: BQRRNZRDNKXREU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:14][CH2:15][OH:16].[n:1]1[cH:2][n:3][cH:4][c:5]([CH:7]=[CH:8][C:9](=[O:10])[O:11][CH2:12][CH3:13])[cH:6]1>>[n:1]1[cH:2][n:3][cH:4][c:5]([CH2:7][CH2:8][C:9](=[O:10])[O:11][CH2:12][CH3:13])[cH:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)C=Cc1cncnc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)CCc1cncnc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
